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Compound of Interest

Compound Name: 2-Ethyl-1h-indene

Cat. No.: B105611

An In-Depth Technical Guide to 2-Ethyl-1H-indene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical, chemical, and
safety properties of 2-Ethyl-1H-indene. The information is compiled from various chemical
databases and safety documentation to serve as a foundational resource for laboratory and
research applications.

Compound Identification

2-Ethyl-1H-indene is a polycyclic aromatic hydrocarbon belonging to the indene class. Its core
structure consists of a benzene ring fused to a cyclopentene ring, with an ethyl substituent at
the second position of the five-membered ring.

Table 1: Chemical Identifiers for 2-Ethyl-1H-indene
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Identifier Value Reference
CAS Number 17059-50-6 [1][2][3]
Molecular Formula CiiH12 [2][3]
Molecular Weight 144.21 - 144.22 g/mol [2][3]
IUPAC Name 2-ethyl-1H-indene [3]
Synonyms 2-ethylindene, Ethylindene [2]

InChl=1S/C11H12/c1-2-9-7-

InChl 10-5-3-4-6-11(10)8-9/h3- [2][3]
7H,2,8H2,1H3
BSHIJHVHMLRKHBZ-

InChlKey [2][3]

UHFFFAOYSA-N

| Canonical SMILES | CCC1=CC2=CC=CC=C2C1 |[2] |

Physical and Chemical Properties

The known physical and chemical properties of 2-Ethyl-1H-indene are summarized below.
This compound is a liquid at room temperature and has a relatively high flash point.

Table 2: Physicochemical Data for 2-Ethyl-1H-indene

Property Value Conditions Reference
Boiling Point 94-96 °C at 10 mmHg [1]
Density 0.964 g/cm?3 Not Specified [1]
Refractive Index 1.5590 Not Specified [1]
Flash Point 87 °C Not Specified [1]
Appearance Data Not Available - [2]

| Storage Temperature | 2-8°C | Under inert atmosphere |[1][2] |
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Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation and purity analysis of chemical
compounds. While detailed spectra are not publicly available in all databases, mass
spectrometry data for 2-Ethyl-1H-indene can be accessed through the NIST Chemistry
WebBook.[3]
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Data Relationship for 2-Ethyl-1H-indene

Physical Properties

(Boiling Point, Density)

Chemical Identity
(CAS, Formula, MW)

]

2-Ethyl-1H-indene
(C11H12)

Spectroscopic Data
(Mass Spectrum)

Safety & Handling

(Storage, Precautions)

General Workflow for Rh(l)-Catalyzed Indene Synthesis

1. Reactant Preparation
(Arylboronic Acid, Alkyne, Catalyst)

2. Reaction Setup

(Inert Atmosphere, Anhydrous Solvent)

3. Catalytic Cyclization
(Heating & Stirring)

4. Reaction Workup
(Quenching, Extraction)

5. Purification
(Column Chromatography)

Final Product
(Pure Substituted Indene)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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